Ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate

• IUPAC Name: ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate
• InChI: InChI=1S/C9H8F3NO2/c1-2-15-8(14)9(11,12)7-4-3-6(10)5-13-7/h3-5H,2H2,1H3
• InChI Key: YPWORDDMSCLNSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(C1=NC=C(C=C1)F)(F)F
• Molecular Formula: C9H8F3NO2
• Molecular Weight: 219.16 g/mol
• CAS No.: 1361310-74-8

Description

Ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate is a fluorinated organic compound with the molecular formula C9H8F3NO2. This compound is characterized by the presence of a pyridine ring substituted with fluorine atoms and an ethyl ester group. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate typically involves the reaction of 5-fluoropyridine-2-carboxylic acid with ethyl difluoroacetate in the presence of a base such as potassium carbonate. The reaction is carried out under reflux conditions to facilitate the esterification process .

Industrial Production Methods

Industrial production of this compound may involve similar synthetic routes but on a larger scale, utilizing continuous flow reactors to ensure consistent product quality and yield. The use of automated systems and advanced purification techniques such as chromatography can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions

Ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate undergoes various chemical reactions, including:

Substitution Reactions: The fluorine atoms on the pyridine ring can be substituted with other nucleophiles under appropriate conditions.

Oxidation and Reduction: The compound can be oxidized or reduced to form different derivatives, depending on the reagents and conditions used.

Common Reagents and Conditions

Substitution: Reagents such as sodium hydride (NaH) or potassium tert-butoxide (KOtBu) in polar aprotic solvents like dimethyl sulfoxide (DMSO) are commonly used.

Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are typically used.

Major Products Formed

The major products formed from these reactions include various substituted pyridine derivatives and reduced or oxidized forms of the original compound .

Scientific Research Applications

Ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex fluorinated compounds.

Biology: Investigated for its potential as a radiolabeling agent in imaging studies.

Medicine: Explored for its potential use in drug development, particularly in the design of fluorinated pharmaceuticals.

Industry: Utilized in the production of agrochemicals and materials with specialized properties

Mechanism of Action

The mechanism of action of Ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate involves its interaction with specific molecular targets, such as enzymes or receptors, through its fluorinated pyridine ring. The electron-withdrawing effect of the fluorine atoms can enhance the compound’s binding affinity and specificity for these targets, thereby modulating biological pathways .

Comparison with Similar Compounds

Similar Compounds

• Ethyl 2-(5-fluoropyridin-2-yl)acetate
• Methyl 2,2-difluoro-2-(fluorosulfonyl)acetate
• Fluorinated quinolines

Uniqueness

Ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate is unique due to the presence of both difluoro and fluoropyridinyl groups, which confer distinct chemical and biological properties. Compared to similar compounds, it offers enhanced stability and reactivity, making it a valuable tool in various research and industrial applications .

Synthesis routes and methods

Procedure details

To a mixture of 2-bromo-5-fluoropyridine (2 g, 11.36 mmol) and ethyl 2-bromo-2,2-difluoroacetate (1.6 mL, 12.5 mmol) in DMSO (4 mL) was added copper powder (1.6 g, 24.98 mmol) and the mixture was stirred at 50° C. overnight in a sealed flask. The mixture was diluted with DMSO (10 mL) and filtered through Celite. Then water and EtOAc were added and the mixture was shaken and again filtered through Celite. The organic layer was washed with water (1×) and brine (1×) and dried over sodium sulfate, and concentrated to afford ethyl 2,2-difluoro-2-(5-fluoropyridin-2-yl)acetate as a yellow oil (1.5 g, 60%). 1H NMR (300 MHz, CDCl3) δ 1.34 (t, 3H), 4.38 (q, 2H), 7.56 (dt, 1H), 7.77 (dd, 1H), 8.50 (d, 1H).